Cas no 71711-47-2 ( )

• Product Name: &nbsp
• CAS No: 71711-47-2
• MF: C₂₁H₁₇NO₂
• MW: 315.365185499191
• CID: 976656
• PubChem ID: 308374
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 5,6-dimethylbenzo[c]acridine-7-carboxylate
• 5,6-dimethyl-benzo[c]acridine-7-carboxylic acid methyl ester
• 5,6-Dimethyl-benzo< c> acridin-7-carbonsaeuremethylester
• AC1L7CRK
• NSC209873
• DTXSID50308821
• 71711-47-2
• NSC-209873
• &nbsp;

• Inchi： 1S/C21H17NO2/c1-12-13(2)18-19(21(23)24-3)16-10-6-7-11-17(16)22-20(18)15-9-5-4-8-14(12)15/h4-11H,1-3H3
• InChI Key： JOQYSKQMUFCGHV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=CC=CC=2N=C2C3C=CC=CC=3C(C)=C(C)C2=1)=O

Computed Properties

• Exact Mass: 315.12601
• Monoisotopic Mass: 315.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19
• LogP: 4.94460